Cas no 83063-11-0 (3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester)

3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester structure

83063-11-0 structure

Product name:3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester

CAS No:83063-11-0

MF:C₁₁H₁₇NO₂

MW:195.258

CID:4205026

PubChem ID:12794599

Chemical and Physical Properties
Related Products

3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester
- DTXSID901237944
- 83063-11-0
- Methyl 6-butyl-1,6-dihydro-3-pyridinecarboxylate
- Inchi： InChI=1S/C11H17NO2/c1-3-4-5-10-7-6-9(8-12-10)11(13)14-2/h6-8,10,12H,3-5H2,1-2H3
- InChI Key： ZTIUKGHYZBEFGP-UHFFFAOYSA-N

Computed Properties

Exact Mass: 195.125928785Da
Monoisotopic Mass: 195.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²
XLogP3: 2.5

3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester Related Literature

1. A biointerface effect on the self-assembly of ribonucleic acids: a possible mechanism of RNA polymerisation in the self-replication cycle†

Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
2. A comparative study of carbon–platinum hybrid nanostructure architecture for amperometric biosensing†

Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
3. A biocatalytic method for the chemoselective aerobic oxidation of aldehydes to carboxylic acids†

Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
4. A 3D Anisotropic Thermomechanical Model for Thermally Induced Woven-Fabric-Reinforced Shape Memory Polymer Composites

YingyuWang,ZhiyiWang,JiaMa,ChaoLuo,GuangqiangFang,XiongqiPeng
5. 5,5′-Bis-(alkylpyridinyl)-2,2′-bithiophenes: synthesis, liquid crystalline behaviour and charge transport†

Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
6. A bioinspired, passive microfluidic lobe filtration system†

Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
7. 3D-QSAR of histone deacetylase inhibitors: hydroxamate analogues†

Dhanshri C. Juvale,Vishal V. Kulkarni,Hemantkumar S. Deokar,Nilesh K. Wagh,Subhash B. Padhye,Vithal M. Kulkarni Org. Biomol. Chem., 2006,4, 2858-2868
8. A capillary zone electrophoretic method for the study of formation of a covalent conjugate between microcystin LR and protein phosphatase 2A

Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
9. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†

Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
10. A case of chain propagation: α-aminoalkyl radicals as initiators for aryl radical chemistry†

Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828

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